Cas no 2476829-04-4 (2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine)

• Product Name: 2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine
• CAS No: 2476829-04-4
• MF: C₂₅H₁₆ClN₃
• MW: 393.867644309998
• CID: 6625773
• PubChem ID: 154686726
• Update Time: 2026-03-11

2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine
• 2476829-04-4
• SCHEMBL23822183
• 1,3,5-Triazine, 2-chloro-4-phenyl-6-(6-phenyl-2-naphthalenyl)-
• 2-chloro-4-phenyl-6-(6-phenyl-2-naphthalenyl)-1,3,5-Triazine
• G71210

• Inchi： 1S/C25H16ClN3/c26-25-28-23(18-9-5-2-6-10-18)27-24(29-25)22-14-13-20-15-19(11-12-21(20)16-22)17-7-3-1-4-8-17/h1-16H
• InChI Key： OPFWNJYGUINRCW-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C=CC=CC=2)N=C(C2C=CC3=CC(C4C=CC=CC=4)=CC=C3C=2)N=1

Computed Properties

• Exact Mass: 393.1032752g/mol
• Monoisotopic Mass: 393.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 645.1±53.0 °C(Predicted)
• pka: -0.25±0.10(Predicted)

Additional information on 2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine

2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine: A Comprehensive Overview

2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine is a highly specialized organic compound with the CAS number 2476829044. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of chlorine and phenyl groups in its structure introduces unique electronic and chemical properties, making it a subject of interest in various fields of research and application.

The molecular structure of 2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine is characterized by a central triazine ring substituted with a chlorine atom at position 2, a phenyl group at position 4, and a naphthyl group at position 6. The naphthyl group itself is substituted with a phenyl ring at position 6, creating a complex and extended conjugated system. This extended conjugation is expected to impart interesting optical and electronic properties to the compound.

Recent studies have focused on the potential applications of this compound in the field of optoelectronics. Its extended conjugated system suggests that it may exhibit strong absorption in the visible region, making it a candidate for use in light-emitting diodes (LEDs) or photovoltaic devices. Researchers have also explored its ability to act as a charge transport material, which is crucial for efficient energy transfer in organic electronic devices.

The synthesis of 2-Chloro-4-phenyl-6-(6-phenylnaphthalen-2-yl)-1,3,5-triazine involves multi-step organic synthesis techniques. Key steps include the preparation of the triazine core through condensation reactions followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis pathways for this compound.

Another area of interest is the study of the photochemical properties of this compound. Experimental results have shown that it exhibits high stability under UV irradiation, which is essential for applications in outdoor optoelectronic devices. Additionally, its fluorescence properties have been investigated, revealing potential uses in bioimaging or as fluorescent sensors.

From an environmental perspective, the biodegradation and toxicity of 2-Chloro-4-phenyl-6-(6-ph enylnaphthalen - 2 - yl ) - 1 , 3 , 5 - triazine have been studied to assess its safety for industrial applications. Preliminary results indicate that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 2-Chloro - 4 - phenyl - 6 - ( 6 - phenylnaphthalen - 2 - yl ) - 1 , 3 , 5 - triazine represents a promising material with diverse potential applications in optoelectronics and organic electronics. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is expected to play an increasingly important role in cutting-edge technological applications.